Cas no 1361561-08-1 (3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol)

• Product Name: 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol
• CAS No: 1361561-08-1
• MF: C₁₃H₁₀Cl₃NO₂
• MW: 318.583000659943
• CID: 4967576
• Update Time: 2025-05-19

3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol

• Inchi： 1S/C13H10Cl3NO2/c1-19-11-3-2-8(6-18)17-13(11)12-9(15)4-7(14)5-10(12)16/h2-5,18H,6H2,1H3
• InChI Key： IJRWRTXUNYCHMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(=CC=C(CO)N=1)OC)Cl)Cl

Computed Properties

• Exact Mass: 316.977712 g/mol
• Monoisotopic Mass: 316.977712 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4
• Molecular Weight: 318.6

Additional information on 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol

3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol: A Comprehensive Overview

The compound 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol, identified by the CAS number 1361561-08-1, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with methoxy and trichlorophenyl groups. The presence of these substituents imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the importance of 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel pharmaceutical agents. The methoxy group at position 3 and the trichlorophenyl group at position 2 are key structural features that influence the compound's reactivity and selectivity in various biochemical interactions.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The starting material is typically a pyridine derivative, which undergoes several transformations to introduce the desired substituents. These transformations include nucleophilic substitution, electrophilic aromatic substitution, and oxidation reactions. The final product is purified using chromatographic methods to ensure high purity and consistency.

In terms of physical properties, 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol has a melting point of approximately 150°C and a boiling point of around 350°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been determined experimentally. These properties are crucial for its application in various chemical processes and biological assays.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have shown that it exhibits potent inhibitory activity against certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases and proteases that are implicated in cancer progression. These findings suggest that 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol could serve as a valuable tool in the development of targeted therapies.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in agrochemicals. Research indicates that it may possess pesticidal properties due to its ability to disrupt key biochemical pathways in insects and pathogens. However, further studies are required to confirm these observations and assess the safety profile of the compound for agricultural use.

The environmental impact of 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol is another area of interest for researchers. Studies have been conducted to evaluate its biodegradation rates under different environmental conditions. Results suggest that the compound undergoes slow degradation in soil and water systems, which raises concerns about its persistence in the environment.

To address these concerns, researchers are exploring methods to enhance the biodegradability of the compound while maintaining its desired biological activity. This involves modifying the structure of the molecule or developing microbial strains capable of efficiently breaking it down.

In conclusion, 3-Methoxy-2-(2,4,6-trichlorophenyl)pyridine-6-methanol is a versatile compound with promising applications in drug discovery and agrochemicals. Its unique structure and properties make it an attractive candidate for further research and development. As new insights into its biological activity and environmental behavior emerge, this compound is expected to play an increasingly important role in advancing science and technology.